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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B3417655 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety

protocols and logistical plans for 2-Hydroxybutanamide, fostering a secure laboratory

environment.

Chemical Identifier:

Name: 2-Hydroxybutanamide

CAS Number: 1113-58-2[1][2][3]

Molecular Formula: C4H9NO2[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxybutanamide is classified as a hazardous substance with the following risk profile:

Harmful if swallowed[1][4][5]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory to

minimize exposure and ensure personal safety.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[6] Nitrile, latex, or

vinyl gloves are suitable

options.[7]

Eye and Face Protection Safety goggles and face shield

Use tight-sealing safety

goggles.[6] A face protection

shield is also recommended.[6]

Skin and Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[6] A lab coat or

coveralls should be worn.

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator

Use a respirator if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[6] An organic

gases and vapors filter (Type

A, Brown) is recommended.[6]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Ensure adequate ventilation in the work area.[4][6]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not ingest or inhale the substance.[6]
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Keep away from open flames, hot surfaces, and sources of ignition.[6]

Wash hands thoroughly after handling.[4]

Storage:

Store in a dry, cool, and well-ventilated place.[6]

Keep containers tightly closed.[6]

Store away from heat, sparks, and flame.[6]

Incompatible with strong oxidizing agents.[6]

Disposal Plan
Dispose of 2-Hydroxybutanamide and its containers in accordance with local, regional, and

national hazardous waste regulations.

Procedure:

Collect waste in a suitable, closed container labeled for chemical waste.[6]

Consult with your institution's Environmental Health and Safety (EHSO) department for

specific disposal procedures.

Do not dispose of down the drain unless neutralized and permitted by local regulations.[8]

For spills, soak up with an inert absorbent material and place in a suitable, closed container

for disposal.[6]

Workflow for Handling and Disposal of 2-
Hydroxybutanamide
Caption: Workflow for the safe handling and disposal of 2-Hydroxybutanamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/7833BA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3417655?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybutanamide
https://www.lookchem.com/casno1113-58-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL2951666.htm
https://aksci.com/sds/7833BA_SDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w258814?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalsafetyfacts.org/health-and-safety/personal-protective-equipment-and-chemistry/
https://www.chemicalsafetyfacts.org/health-and-safety/personal-protective-equipment-and-chemistry/
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b3417655#personal-protective-equipment-for-handling-2-hydroxybutanamide
https://www.benchchem.com/product/b3417655#personal-protective-equipment-for-handling-2-hydroxybutanamide
https://www.benchchem.com/product/b3417655#personal-protective-equipment-for-handling-2-hydroxybutanamide
https://www.benchchem.com/product/b3417655#personal-protective-equipment-for-handling-2-hydroxybutanamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3417655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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